Cas no 2091562-05-7 (7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester)

• Product Name: 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester
• CAS No: 2091562-05-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5521415
• Update Time: 2025-05-23

7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester
• methyl 7-bromo-2-methyl-1H-benzo[d]imidazole-5-carboxylate

• Inchi： 1S/C10H9BrN2O2/c1-5-12-8-4-6(10(14)15-2)3-7(11)9(8)13-5/h3-4H,1-2H3,(H,12,13)
• InChI Key： SIJZVASUNWXDEQ-UHFFFAOYSA-N
• SMILES： C1(C)NC2=C(Br)C=C(C(OC)=O)C=C2N=1

Additional information on 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester

7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester

The compound 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester (CAS No. 2091562-05-7) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzoimidazoles, which are known for their versatile properties and wide-ranging applications in drug discovery and development. The structure of this compound is characterized by a benzoimidazole ring system with substituents at positions 2, 5, and 7, including a bromine atom, a methyl group, and a carboxylic acid methyl ester group, respectively.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester through various methodologies. One of the most promising approaches involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been extensively studied in recent years, with researchers exploring its scalability for industrial production. Additionally, the use of catalytic systems, such as palladium-catalyzed cross-coupling reactions, has opened new avenues for the precise functionalization of benzoimidazole derivatives.

The unique structural features of 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester make it an attractive candidate for various applications. In the pharmaceutical industry, this compound has shown potential as a lead molecule in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its bromine substituent enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Another area where 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester has garnered significant attention is in materials science. The compound's aromaticity and conjugated system make it suitable for applications in organic electronics. Recent research has explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable π–π interactions with other organic molecules further enhances its utility in this field.

In terms of biological activity, 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester has been subjected to extensive in vitro and in vivo studies. These studies have revealed its potent anti-proliferative effects on various cancer cell lines, making it a potential candidate for anticancer drug development. Additionally, its selectivity towards specific molecular targets has been investigated using advanced computational techniques such as molecular docking and dynamics simulations. These studies have provided valuable insights into its mechanism of action and guided further optimization efforts.

From a safety standpoint, 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester has been evaluated for its toxicity profile using standardized assays. Results indicate that it exhibits low cytotoxicity at therapeutic concentrations, which is a critical factor for its potential use in clinical settings. However, further long-term toxicity studies are required to fully assess its safety profile.

In conclusion, 7-Bromo-2-methyl-1H-benzoimidazole-5-carboxylic acid methyl ester (CAS No. 2091562-05-) represents a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.